![molecular formula C24H20BrNO B5211206 2-[2-(4-biphenylyl)-1-methyl-2-oxoethyl]isoquinolinium bromide](/img/structure/B5211206.png)
2-[2-(4-biphenylyl)-1-methyl-2-oxoethyl]isoquinolinium bromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[2-(4-biphenylyl)-1-methyl-2-oxoethyl]isoquinolinium bromide, also known as BIQ, is a chemical compound that has been widely used in scientific research. It is a quaternary ammonium compound that has a similar structure to acetylcholine, a neurotransmitter in the nervous system. BIQ has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential applications in medicine and science.
Mechanism of Action
2-[2-(4-biphenylyl)-1-methyl-2-oxoethyl]isoquinolinium bromide acts as a competitive inhibitor of acetylcholine binding to its receptors in the nervous system. It binds to the acetylcholine binding site on the receptor, preventing acetylcholine from binding and activating the receptor. This results in a decrease in the activity of the nervous system and muscle contraction.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine in the nervous system. This leads to an increase in the concentration of acetylcholine in the synaptic cleft, which can enhance the activity of the nervous system. This compound has also been shown to inhibit the activity of voltage-gated calcium channels, which can lead to a decrease in the release of neurotransmitters from nerve terminals.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[2-(4-biphenylyl)-1-methyl-2-oxoethyl]isoquinolinium bromide in lab experiments is its high selectivity for acetylcholine receptors. It has been shown to have little or no effect on other types of neurotransmitter receptors, which can make it a useful tool for studying the function of acetylcholine in the nervous system. However, one limitation of using this compound is its relatively low potency compared to other acetylcholine receptor antagonists. This can make it difficult to achieve complete inhibition of acetylcholine binding in some experiments.
Future Directions
There are several future directions for research on 2-[2-(4-biphenylyl)-1-methyl-2-oxoethyl]isoquinolinium bromide. One area of interest is the development of more potent and selective acetylcholine receptor antagonists based on the structure of this compound. Another area of interest is the investigation of the potential therapeutic applications of this compound in the treatment of diseases such as Alzheimer's disease and myasthenia gravis, which are characterized by dysfunction of the cholinergic system. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the nervous system and other physiological systems.
Synthesis Methods
2-[2-(4-biphenylyl)-1-methyl-2-oxoethyl]isoquinolinium bromide can be synthesized through a multistep process that involves the reaction of 2-bromoethylamine with isoquinoline, followed by the reaction of the resulting compound with 4-biphenylcarboxaldehyde. The final product is obtained through the reaction of the intermediate compound with methyl magnesium bromide and subsequent quaternization with methyl iodide.
Scientific Research Applications
2-[2-(4-biphenylyl)-1-methyl-2-oxoethyl]isoquinolinium bromide has been used in various scientific research applications, including as a fluorescent probe for studying the binding of acetylcholine to its receptors in the nervous system. It has also been used as a tool for investigating the role of acetylcholine in muscle contraction and for studying the effects of acetylcholine on smooth muscle cells. Additionally, this compound has been used in studies on the regulation of ion channels and the function of neurotransmitter transporters.
Properties
IUPAC Name |
2-isoquinolin-2-ium-2-yl-1-(4-phenylphenyl)propan-1-one;bromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20NO.BrH/c1-18(25-16-15-20-9-5-6-10-23(20)17-25)24(26)22-13-11-21(12-14-22)19-7-3-2-4-8-19;/h2-18H,1H3;1H/q+1;/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJXGVMILTMQQFM-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)C1=CC=C(C=C1)C2=CC=CC=C2)[N+]3=CC4=CC=CC=C4C=C3.[Br-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20BrNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.